7-methoxy-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H24N2O5S2/c1-27-17-8-4-6-15-14-18(28-20(15)17)21(24)22-11-10-16-7-2-3-12-23(16)30(25,26)19-9-5-13-29-19/h4-6,8-9,13-14,16H,2-3,7,10-12H2,1H3,(H,22,24)
• InChI Key: UWSAWNUSRNLLMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCC3CCCCN3S(=O)(=O)C4=CC=CS4
• Molecular Formula: C21H24N2O5S2
• Molecular Weight: 448.6 g/mol

Description

7-methoxy-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H24N2O5S2 and its molecular weight is 448.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

A study by Abu‐Hashem et al. (2020) outlines the synthesis of novel heterocyclic compounds derived from benzofuran derivatives, showcasing the compound's utility in generating new molecules with potential biological activities. These compounds were evaluated for their anti-inflammatory and analgesic properties, indicating their potential application in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antagonistic Activities on Biological Targets

Lim et al. (2016) investigated a series of benzo[b]thiophene-2-carboxamide derivatives, highlighting the structural similarity and potential of 7-methoxy-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)benzofuran-2-carboxamide in acting as potent antagonists for biological receptors. These compounds have shown significant binding affinities, demonstrating their importance in medicinal chemistry research for targeting various diseases (Lim et al., 2016).

Antimicrobial Activity

Patel et al. (2011) explored the synthesis and antimicrobial activity of new pyridine derivatives, providing insights into the compound's role in developing antimicrobial agents. The study emphasizes the chemical versatility and potential of such compounds in addressing resistance and finding new treatments for bacterial infections (Patel, Agravat, & Shaikh, 2011).

Exploration of Chemical Reactions

Rasmussen, Shabana, & Lawesson (1981) demonstrated the chemical reactions involving enamino-thiones, illustrating the compound's utility in chemical synthesis and the exploration of reaction mechanisms. This research contributes to the broader understanding of chemical reactivity and the synthesis of novel compounds with potential applications in various fields (Rasmussen, Shabana, & Lawesson, 1981).

Anticancer and Antioxidant Activities

El-Sawy et al. (2013) synthesized a series of furo[2,3-g]-1,2,3-benzoxathiazine derivatives, including compounds structurally related to this compound, and evaluated them for their DPPH radical-scavenging and antiproliferative activities against cancer cell lines. This study showcases the potential application of such compounds in cancer research and as antioxidants (El-Sawy et al., 2013).